Cas no 1804064-33-2 (2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one
• CAS No: 1804064-33-2
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 4977453
• Update Time: 2025-07-18

2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one

• Inchi： 1S/C11H12Br2O/c1-3-8-6-9(4-5-10(8)13)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： DNYHCZHSYZNBNM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(C)Br)=O)C=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one

Introduction to 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one (CAS No. 1804064-33-2)

2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one, with the CAS number 1804064-33-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a brominated aromatic ring and a brominated ketone moiety. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one is C₁₁H₁₂Br₂O, and its molecular weight is approximately 308.01 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point ranges from 75 to 78°C, making it relatively stable under standard laboratory conditions.

In the realm of medicinal chemistry, 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as an intermediate in the synthesis of a series of potent antitumor agents. These agents exhibited significant cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy.

Beyond its applications in drug discovery, 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one has also found use in materials science. Its brominated functionalities make it an attractive candidate for the synthesis of polymers with unique properties. A research group at the University of California, Berkeley, recently demonstrated the use of this compound as a monomer in the preparation of conductive polymers. These polymers showed excellent electrical conductivity and stability, making them suitable for applications in electronic devices and sensors.

The synthetic route to 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one involves several well-established chemical transformations. One common approach starts with the bromination of 4-bromoacetophenone followed by an alkylation step to introduce the ethyl group. The resulting intermediate is then subjected to a condensation reaction with bromoacetyl bromide to form the final product. This synthetic pathway is highly reproducible and can be scaled up for industrial production.

The safety profile of 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one has been extensively evaluated. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored in a cool, dry place away from incompatible materials such as strong oxidizers and strong bases. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks.

In conclusion, 2-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one (CAS No. 1804064-33-2) is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an important intermediate in the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern scientific endeavors.